![molecular formula C15H21ClN6O B2408207 4-chloro-1-ethyl-N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)-1H-pyrazole-3-carboxamide CAS No. 2034209-63-5](/img/structure/B2408207.png)
4-chloro-1-ethyl-N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)-1H-pyrazole-3-carboxamide
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Description
4-chloro-1-ethyl-N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C15H21ClN6O and its molecular weight is 336.82. The purity is usually 95%.
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Scientific Research Applications
Glycine Transporter Inhibition
One of the primary applications of compounds similar to 4-chloro-1-ethyl-N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)-1H-pyrazole-3-carboxamide is as a glycine transporter 1 (GlyT1) inhibitor. This inhibition can have significant implications in the treatment and study of neurological conditions. For instance, a study found that a structurally related compound exhibited potent GlyT1 inhibitory activity and positively affected the cerebrospinal fluid concentration of glycine in rats, suggesting its potential utility in schizophrenia treatment and research (Yamamoto et al., 2016).
Cancer Treatment Potential
Another key area of application is in cancer treatment. Certain structurally related compounds have shown potential in inhibiting Aurora A, an enzyme implicated in cancer cell proliferation. This implies the compound's utility in developing new cancer treatments (ロバート ヘンリー,ジェームズ, 2006).
Antiviral and Antifungal Activities
Compounds structurally similar to this compound have been noted for their antiviral and antifungal properties. A study demonstrated that a related compound exhibited significant antiviral activities against tobacco mosaic virus, indicating its potential in the development of antiviral drugs (Li et al., 2015).
Radiotracer Development for PET Imaging
These compounds are also being explored in the development of radiotracers for positron emission tomography (PET) imaging. For example, studies have synthesized radiolabeled compounds for studying CB1 cannabinoid receptors in the brain, which can be crucial in understanding various neurological disorders (Katoch-Rouse & Horti, 2003).
Properties
IUPAC Name |
4-chloro-1-ethyl-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]pyrazole-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21ClN6O/c1-3-22-9-12(16)14(20-22)15(23)17-11-4-6-21(7-5-11)13-8-10(2)18-19-13/h8-9,11H,3-7H2,1-2H3,(H,17,23)(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKRFDJREQRAYLQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=N1)C(=O)NC2CCN(CC2)C3=NNC(=C3)C)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21ClN6O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.82 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.